Cas no 2228169-58-0 (O-2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propylhydroxylamine)

• Product Name: O-2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propylhydroxylamine
• CAS No: 2228169-58-0
• MF: C₁₁H₁₇NOS
• MW: 211.323781728745
• CID: 6190933
• PubChem ID: 165625463
• Update Time: 2025-10-31

O-2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propylhydroxylamine
• O-[2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propyl]hydroxylamine
• 2228169-58-0
• EN300-1767980

• Inchi： 1S/C11H17NOS/c1-8(6-13-12)10-7-14-11-5-3-2-4-9(10)11/h7-8H,2-6,12H2,1H3
• InChI Key： YNFKKDJHIIAPOK-UHFFFAOYSA-N
• SMILES： S1C=C(C(C)CON)C2=C1CCCC2

Computed Properties

• Exact Mass: 211.10308534g/mol
• Monoisotopic Mass: 211.10308534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 63.5Ų

Additional information on O-2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propylhydroxylamine

Comprehensive Overview of O-2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propylhydroxylamine (CAS No. 2228169-58-0)

The compound O-2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propylhydroxylamine (CAS No. 2228169-58-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a tetrahydrobenzothiophene core and a propylhydroxylamine side chain, makes it a promising candidate for various applications, including drug development and enzymatic studies. Researchers are particularly interested in its potential as a bioactive intermediate due to its ability to modulate specific biological pathways.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and targeted drug delivery systems. O-2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propylhydroxylamine aligns with this trend, as its structural motifs are often associated with enzyme inhibition and receptor binding. For instance, the benzothiophene moiety is frequently explored in the context of kinase inhibitors, a hot topic in oncology research. This compound’s potential to interact with key cellular targets makes it a subject of ongoing investigation.

From a synthetic chemistry perspective, the preparation of CAS No. 2228169-58-0 involves multi-step organic transformations, often requiring catalytic hydrogenation and amine functionalization. These processes are critical for achieving high purity and yield, which are essential for research and industrial applications. The compound’s stability under physiological conditions is another area of interest, as it determines its suitability for in vitro and in vivo studies. Researchers frequently search for optimized synthetic protocols to scale up production while maintaining cost efficiency.

The rise of AI-driven drug discovery has further amplified the relevance of compounds like O-2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propylhydroxylamine. Machine learning models are increasingly used to predict the bioactivity and ADME properties (Absorption, Distribution, Metabolism, Excretion) of such molecules, reducing the time and resources needed for experimental validation. This synergy between computational and experimental approaches is a trending topic in scientific communities, with many seeking insights into how CAS No. 2228169-58-0 performs in predictive algorithms.

Another area of exploration is the compound’s potential role in neuropharmacology. The tetrahydrobenzothiophene scaffold is structurally similar to certain neurotransmitter analogs, raising questions about its effects on central nervous system (CNS) targets. While preliminary studies are still underway, the compound’s ability to cross the blood-brain barrier is a key focus, as it could open doors to treatments for neurological disorders. This aligns with growing public interest in brain health and cognitive enhancement, making it a timely subject for discussion.

In summary, O-2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propylhydroxylamine (CAS No. 2228169-58-0) represents a versatile and intriguing molecule with broad applicability in modern research. Its structural features, synthetic accessibility, and potential biological activities make it a valuable asset for scientists exploring drug discovery, enzyme mechanisms, and therapeutic development. As the scientific community continues to uncover its properties, this compound is poised to remain a topic of significant interest and innovation.